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Compound of Interest

Compound Name:
6-bromo-2-hydroxy-1H-quinolin-4-

one

Cat. No.: B7910837

Get Quote

Executive Summary & Immediate Directive
Do not dispose of this compound down the drain or in general trash.

6-bromo-2-hydroxy-1H-quinolin-4-one (often tautomeric with 6-bromo-2,4-quinolinediol or 6-

bromo-4-hydroxy-2-quinolone) is a Halogenated Organic intermediate. Its disposal requires

strict segregation from non-halogenated solvents and combustible waste streams.[1]

Critical Operational Rule: This compound contains bromine.[2] Upon incineration at standard

temperatures, brominated compounds can catalyze the formation of toxic dioxins and furans.

Therefore, it must be routed to High-Temperature Incineration (HTI) facilities equipped with

specific scrubbers.

Hazard Profile & Triage
Before initiating disposal, verify the material state and associated hazards.[3] This table

summarizes the Global Harmonized System (GHS) classifications relevant to handling.
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Parameter Specification Operational Implication

CAS Registry
54675-23-9 (Common

Tautomer)

Verify against vendor SDS

(e.g., Sigma, Ambeed).

Physical State Solid (Powder/Crystal) Risk of particulate inhalation.

GHS Classification Irritant (Skin/Eye/Resp) Standard PPE required.[4][5]

Hazard Codes H315, H319, H335
Avoid dust generation during

transfer.

RCRA Status Non-listed (Default)

Must be characterized as

"Halogenated Organic" for

incineration.

Incompatibility Strong Oxidizers
Do not mix with Nitric Acid or

Peroxides in waste.

The "Why": Scientific Rationale for Segregation
Expertise Note: Many researchers mistakenly group all organic solids together. This is a safety

failure.

Halogen Load: Standard waste fuels are blended for calorific value. High halogen content

(Br, Cl) corrodes standard combustion chambers and suppresses the flame, leading to

incomplete combustion.

Toxic Byproducts: Improper combustion of brominated quinolines releases Hydrogen

Bromide (HBr) gas and potential polybrominated dibenzodioxins (PBDDs).

The Self-Validating System: By segregating this waste into a designated "Halogenated"

stream, you force the downstream waste handler to utilize HTI (High-Temperature

Incineration), automatically validating the safety chain.

Step-by-Step Disposal Protocol
Phase A: Solid Waste (Pure Compound or Contaminated
Solids)
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Applicability: Expired reagents, weigh-paper, contaminated gloves, filter cakes.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk for solids.

Bagging: Place the solid waste inside a clear, chemically resistant plastic bag (double-

bagging recommended for fine powders to prevent dust release upon opening).

Transfer: Place the sealed bag into the HDPE jar.

Labeling:

Primary Identifier: "Hazardous Waste - Solid."[6]

Constituents: "6-bromo-2-hydroxy-1H-quinolin-4-one (Brominated Organic)."

Hazard Checkbox: Mark "Toxic" and "Irritant."

Phase B: Liquid Waste (Mother Liquors/Rinsates)
Applicability: Reaction mixtures or cleaning solvents containing the compound.

Solvent Compatibility: Ensure the carrier solvent is compatible with halogenated waste

streams (e.g., Dichloromethane, Chloroform, Ethyl Acetate).

Caution: If dissolved in Acetone or Methanol, it must still go into the Halogenated Waste

container because the solute (the quinolone) carries the halogen.

Segregation: Pour into the Halogenated Organic Solvent carboy.

Never pour into the "Non-Halogenated / Flammables" carboy. Even trace brominated

organics can disqualify a fuel-blending batch at the disposal facility.

pH Check: If the solution is acidic (e.g., from a reaction workup), neutralize to pH 6-8 before

combining with organic solvents to prevent exothermic polymerization or gas evolution in the

waste drum.

Visual Workflow: The Segregation Decision Tree
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This diagram illustrates the logical flow for disposing of 6-bromo-2-hydroxy-1H-quinolin-4-
one to ensure compliance and safety.

Waste Generation:
6-bromo-2-hydroxy-1H-quinolin-4-one

Determine Physical State

Solid Waste
(Powder, Filter Paper, Gloves)

Is Solid

Liquid Waste
(Mother Liquor, Rinsate)

Is Liquid

Container: Wide-Mouth HDPE
Double Bagged

Is Solvent Halogenated?

Labeling Protocol:
1. Full Chemical Name
2. Check 'Halogenated'

3. Check 'Irritant'

Stream: Halogenated Organic Solvents
(Even if solvent is non-halo, solute is halo)

Yes (e.g., DCM) No (e.g., Acetone) - 
Solute dictates stream

Stream: Non-Halogenated
(FORBIDDEN)

Incorrect Path

EHS Pickup / High-Temp Incineration

Click to download full resolution via product page
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Caption: Figure 1. Decision logic for segregating brominated quinoline waste. Note that liquid

waste defaults to the Halogenated stream regardless of the solvent carrier due to the solute's

properties.

Emergency Response (Spill Management)
In the event of a spill outside of a fume hood:

Evacuate & Ventilate: The dust is a respiratory irritant. Clear the immediate area.[2][4][5][7]

PPE Upgrade: Wear nitrile gloves, safety goggles, and an N95 respirator (or half-mask with

P100 filters) to prevent inhalation of brominated dust.

Dry Spill (Powder):

Do not dry sweep (generates dust).

Cover with a wet paper towel or absorbent pad to dampen.

Scoop into a bag and treat as Solid Hazardous Waste (Phase A above).

Wet Spill (Solution):

Absorb with vermiculite or standard organic spill pads.

Place used absorbents into a heavy-duty bag.

Label as "Debris contaminated with Halogenated Organics."

Regulatory & Compliance Context
US EPA (RCRA): While this specific compound may not have a unique "U" or "P" list code, it

falls under the "Characteristic" responsibility of the generator. If mixed with spent

halogenated solvents (e.g., Methylene Chloride), the entire mixture adopts the F002 code.

European Waste Catalogue (EWC): Classify under 07 01 03* (organic halogenated solvents,

washing liquids and mother liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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